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Compound of Interest

Compound Name: Pyraziflumid

Cat. No.: B610351

An In-depth Technical Guide on the Core Chemical Properties and Solubility of Pyraziflumid

Introduction

Pyraziflumid is a novel fungicide belonging to the class of succinate dehydrogenase inhibitors
(SDHIs).[1][2][3] Discovered and developed by Nihon Nohyaku Co., Ltd., it is chemically
identified as a 3-(trifluoromethyl)pyrazine-2-carboxamide derivative.[1][2][4] Pyraziflumid
demonstrates potent fungicidal activity against a wide spectrum of plant diseases.[1][2][3] This
document provides a comprehensive overview of its fundamental chemical properties and
solubility data, intended for researchers, scientists, and professionals in drug development.

Chemical Identity and Core Properties

Pyraziflumid is identified by the CAS Registry Number 942515-63-1.[1][2][5][6][7] Its chemical
structure and key properties are summarized in the tables below.

ble 1: Chemical Identifiers f flumid

Identifier Value

N-(3',4'-difluoro[1,1'-biphenyl]-2-yl)-3-

IUPAC Name

(trifluoromethyl)pyrazine-2-carboxamide[5][6][7]
CAS Number 942515-63-1[1][2][5][6][7]
Synonyms NNF-0721[1][2][6]
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ble 2: Physicochemical ies of Pyraziflumid

Property Value

Molecular Formula CisH10FsNsO[1][2][5][6][7]
Molecular Weight 379.28 g/mol [1][2][8]
Appearance Pale yellow crystal[1][2]
Melting Point 119°C[1][2][9][10]
Partition Coefficient (log P) 3.51 (at 25°C)[1][2][4][11]

Solubility Data

The solubility of a compound is a critical parameter in its development and application.
Pyraziflumid is characterized by low water solubility.

ble 3: Solubility of flumid

Solvent Temperature Solubility

Water 20°C 2.32 mg/L[1][2][4][10][11]

While specific quantitative data for solubility in various organic solvents is not readily available

in the cited literature, a Canadian regulatory document references a study titled "Measurement
of Solubility in Organic Solvents for NNF-0721 (PC-33004)," indicating that such data has been
generated.[9] However, the results of this study are not detailed in the public domain.

Experimental Protocols

The methodologies for determining the physicochemical properties are crucial for
reproducibility and validation of the data.

Melting Point Determination

The melting point of Pyraziflumid has been determined using a Mettler FP80 melting point
apparatus, with the results reported as uncorrected.[4] This is a standard laboratory technique
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where a small sample of the crystalline solid is heated at a controlled rate, and the temperature
range over which the substance transitions from a solid to a liquid is observed.

Aqueous Solubility Determination (Shake-Flask Method)

While the specific protocol used for Pyraziflumid's water solubility measurement is not
detailed, the standard "shake-flask" method is a widely accepted technique for determining the
solubility of poorly soluble compounds.[12]

Principle: An excess amount of the solid compound is added to a fixed volume of the solvent (in
this case, water). The mixture is then agitated at a constant temperature until equilibrium is
reached, which can take 24 to 48 hours.[12] After reaching equilibrium, the undissolved solid is
separated from the solution by filtration or centrifugation. The concentration of the dissolved
compound in the resulting saturated solution is then quantified using an appropriate analytical
method, such as High-Performance Liquid Chromatography (HPLC) or UV/Vis spectroscopy.
[12]

Visualizations
Chemical Structure and Properties Overview

The following diagram illustrates the key identifiers and properties of the Pyraziflumid
molecule.
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Chemical Identifiers

CAS Number
942515-63-1

IUPAC Name

N-(3',4"-difluoro[1,1'-biphenyl]-2-yl)-3-
(trifluoromethyl)pyrazine-2-carboxamide

Physicochemical Properties
Melting Point
119°C
Appearance
Pale Yellow Crystal
Molecular Weight
379.28 g/mol
Y
Molecular Formula
CisH10FsNsO

Solubility & Partitioning

>| logP ]
l 3.51 (25°C) J

Pyraziflumid

(" Water Solubility )
>
|2.32 mg/L (20°C) )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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